Cas no 58316-88-4 (1,2-Cyclopentanediol,3-(4-amino-1H-imidazo[4,5-c]pyridin-1-yl)-5-(hydroxymethyl)-, (1R,2S,3R,5R)-)

1,2-Cyclopentanediol,3-(4-amino-1H-imidazo[4,5-c]pyridin-1-yl)-5-(hydroxymethyl)-, (1R,2S,3R,5R)- structure
58316-88-4 structure
Product Name:1,2-Cyclopentanediol,3-(4-amino-1H-imidazo[4,5-c]pyridin-1-yl)-5-(hydroxymethyl)-, (1R,2S,3R,5R)-
CAS No:58316-88-4
MF:C12H16N4O3
MW:264.280442237854
CID:373503
PubChem ID:72501
Update Time:2025-04-19

1,2-Cyclopentanediol,3-(4-amino-1H-imidazo[4,5-c]pyridin-1-yl)-5-(hydroxymethyl)-, (1R,2S,3R,5R)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Cyclopentanediol,3-(4-amino-1H-imidazo[4,5-c]pyridin-1-yl)-5-(hydroxymethyl)-, (1R,2S,3R,5R)-
    • (1R,2S,3R,5R)-3-(4-aminoimidazo[4,5-c]pyridin-1-yl)-5-(hydroxymethyl)cyclopentane-1,2-diol
    • 3-deazaaristeromycin
    • 1,2-Cyclopentanediol, 3-(4-amino-1H-imidazo(4,5-c)pyridin-1-yl)-5-(hydroxymethyl)-, (1R-(1-alpha,2-alpha,3-beta,5-beta))-
    • 58316-88-4
    • DTXSID50207047
    • (+/-)-3-Deazaaristeromycin
    • 1,2-Cyclopentanediol, 3-(4-amino-1H-imidazo[4,5-c]pyridin-1-yl)-5-(hydroxymethyl)-, rel-(1R,2S,3R,5R)-
    • CcAdo
    • Carbocyclic-3-deazaadenonsine
    • (-)-3-Deazaaristeromycin
    • DZAri
    • CHEMBL268272
    • BRN 5093015
    • C-c3 Ado
    • BDBM50367250
    • SRI-6251
    • 1,2-Cyclopentanediol, 3-(4-amino-1H-imidazo[4,5-c]pyridin-1-yl)-5-(hydroxymethyl)-, (-)-(1R,2S,3R,5R)-
    • 3-DEAZAARISTEROMYCIN A
    • Inchi: 1S/C12H16N4O3/c13-12-9-7(1-2-14-12)16(5-15-9)8-3-6(4-17)10(18)11(8)19/h1-2,5-6,8,10-11,17-19H,3-4H2,(H2,13,14)/t6-,8-,10-,11+/m1/s1
    • InChI Key: XNJHAZWZQGXOSC-IALJFVCMSA-N
    • SMILES: O[C@@H]1[C@@H]([C@@H](CO)C[C@H]1N1C=NC2C(N)=NC=CC1=2)O

Computed Properties

  • Exact Mass: 264.12238
  • Monoisotopic Mass: 264.122
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 117A^2
  • XLogP3: -1

Experimental Properties

  • Density: 1.77
  • Boiling Point: 588.4°Cat760mmHg
  • Flash Point: 309.7°C
  • Refractive Index: 1.816
  • PSA: 117.42
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